Cas no 505058-35-5 (1,1'-Biphenyl, 2,3,4,4',6-pentafluoro-)
505058-35-5 structure
Product Name:1,1'-Biphenyl, 2,3,4,4',6-pentafluoro-
CAS No:505058-35-5
MF:C12H5F5
MW:244.160120725632
CID:364780
PubChem ID:12982676
Update Time:2025-04-19
1,1'-Biphenyl, 2,3,4,4',6-pentafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2,3,4,4',6-pentafluoro-
- 1,2,3,5-tetrafluoro-4-(4-fluorophenyl)benzene
- 2,3,4,4',6-Pentafluoro-1,1'-biphenyl
- 505058-35-5
- DTXSID80514352
-
- Inchi: 1S/C12H5F5/c13-7-3-1-6(2-4-7)10-8(14)5-9(15)11(16)12(10)17/h1-5H
- InChI Key: UVQLCLOPGVSJRI-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1C1C=CC(=CC=1)F)F)F)F
Computed Properties
- Exact Mass: 244.03115
- Monoisotopic Mass: 244.03114097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 2,3,4,4',6-pentafluoro- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
505058-35-5 (1,1'-Biphenyl, 2,3,4,4',6-pentafluoro-) Related Products
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- 26475-18-3(1,1'-Biphenyl,2,2',3,3',5,5',6,6'-octafluoro-4,4'-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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